4-(2-ethylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol
Description
4-(2-ethylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol is a derivative of the 1,2,4-triazole family, known for diverse biological activities. These compounds often exhibit significant pharmacological potential, making them strategically important in modern medicine and pharmacy (Fedotov et al., 2022).
Synthesis Analysis
The synthesis of related 1,2,4-triazole derivatives typically involves multiple steps, including esterification, hydrazinolysis, cyclization, and alkylation processes (Singh & Kandel, 2013). This complex procedure ensures precise control over the final molecular structure.
Molecular Structure Analysis
The molecular geometry and vibrational frequencies of such triazole compounds are often determined using density functional theory (DFT) calculations (Koparır et al., 2013). These studies provide deep insights into the electronic and spatial configuration of the molecules.
Chemical Reactions and Properties
1,2,4-triazole derivatives undergo various chemical reactions, including alkylation and condensation, forming new compounds with diverse properties. These reactions are pivotal in tailoring the compound for specific pharmacological activities (Arfan et al., 2018).
Physical Properties Analysis
The physical properties of these compounds, such as melting points and solubility, are crucial for their practical application and are typically characterized using spectroscopic techniques like FT-IR, NMR, and mass spectroscopy (Berk et al., 2001).
properties
IUPAC Name |
4-(2-ethylphenyl)-3-(methoxymethyl)-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c1-3-9-6-4-5-7-10(9)15-11(8-16-2)13-14-12(15)17/h4-7H,3,8H2,1-2H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJAYLXBRYHLYJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2C(=NNC2=S)COC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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